![molecular formula C12H21BO2 B1353570 2-(Hex-1-yn-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane CAS No. 159087-40-8](/img/structure/B1353570.png)
2-(Hex-1-yn-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
Overview
Description
Synthesis Analysis
The synthesis of this compound involves a combined copper- and palladium-catalyzed atroposelective arylboration of alkynes . This method provides access to tetrasubstituted axially chiral alkenylboronates . The process is robust, tolerating various functional groups and substrates, including unsymmetrical alkynes. The resulting products exhibit excellent Z-/E-selectivity , regiocontrol, and enantiocontrol.
Scientific Research Applications
Crystal Structure and Synthesis
- The compound 2-(Hex-1-yn-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane and its derivatives have been a subject of interest in crystallography and organic synthesis. For instance, Li and Wang (2016) described a compound prepared from a reaction involving 1-(hex-1-yn-1-yloxy)-3-methylbenzene and 4,4,5,5-tetramethyl-1,3,2-dioxaborolane, focusing on its crystal structure and conformational characteristics (Li & Wang, 2016).
- Wu et al. (2021) conducted research on similar compounds, synthesizing them and analyzing their crystal structures and vibrational propertiesvia spectroscopy and X-ray diffraction. This study provided insights into the molecular structure and conformational aspects of these compounds (Wu et al., 2021).
Structural Versatility in Co-crystals
- A study by Batsanov et al. (2012) explored the structural versatility of derivatives of this compound in co-crystals. They isolated and studied several polymorphs and co-crystals of these compounds, revealing interesting insights into their structural properties and stabilities (Batsanov et al., 2012).
Synthesis and Characterization
- Further research has focused on the synthesis and characterization of derivatives of this compound. For example, Liao et al. (2022) described the synthesis of a particular derivative, confirming its structure through various spectroscopic methods and X-ray diffraction. This emphasizes the compound's relevance in synthetic organic chemistry (Liao et al., 2022).
Application in Chemical Reactions
- The compound has also been utilized in various chemical reactions. For instance, Shimizu et al. (2010) demonstrated its use in nucleophilic addition reactions, showcasing its potential as a reactant in organic synthesis (Shimizu et al., 2010).
Mechanism of Action
Target of Action
Similar compounds have been found to interact with proteins such asProtein S100-B .
Mode of Action
It’s known that similar compounds can undergooxidative cyclization with aldehydes and alkynes to generate oxanickelacyclopentenes . These intermediates can then react with triphenylborane to form oxaboranes .
Pharmacokinetics
Similar compounds have been predicted to have a high probability ofhuman intestinal absorption and blood-brain barrier penetration .
Result of Action
The compound’s interaction with its targets can lead to the formation of oxaboranes, which are valuable building blocks for organic synthesis .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the yield and regioselectivity of the dearylative cyclocondensation reaction used to synthesize oxaboranes can vary under different reaction conditions .
properties
IUPAC Name |
2-hex-1-ynyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H21BO2/c1-6-7-8-9-10-13-14-11(2,3)12(4,5)15-13/h6-8H2,1-5H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RYRRXQHUSGAWQX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)C#CCCCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H21BO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30450892 | |
Record name | 2-(Hex-1-yn-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30450892 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
159087-40-8 | |
Record name | 2-(Hex-1-yn-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30450892 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(Hex-1-yn-1-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.